Cas no 2639463-64-0 (1-{1-3-(aminomethyl)phenyl-1H-1,2,3-triazol-4-yl}methanamine)

• Product Name: 1-{1-3-(aminomethyl)phenyl-1H-1,2,3-triazol-4-yl}methanamine
• CAS No: 2639463-64-0
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 5643972
• PubChem ID: 165900475
• Update Time: 2025-06-10

1-{1-3-(aminomethyl)phenyl-1H-1,2,3-triazol-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1-{1-[3-(aminomethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanamine
• 2639463-64-0
• EN300-27782476
• 1-{1-3-(aminomethyl)phenyl-1H-1,2,3-triazol-4-yl}methanamine

• Inchi： 1S/C10H13N5/c11-5-8-2-1-3-10(4-8)15-7-9(6-12)13-14-15/h1-4,7H,5-6,11-12H2
• InChI Key： PLQRYACVBWVRGY-UHFFFAOYSA-N
• SMILES： N1(C=C(CN)N=N1)C1=CC=CC(CN)=C1

Computed Properties

• Exact Mass: 203.11709544g/mol
• Monoisotopic Mass: 203.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 82.8Ų

Additional information on 1-{1-3-(aminomethyl)phenyl-1H-1,2,3-triazol-4-yl}methanamine

Introduction to 1-{1-3-(aminomethyl)phenyl-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 2639463-64-0)

1-{1-3-(aminomethyl)phenyl-1H-1,2,3-triazol-4-yl}methanamine, with the CAS number 2639463-64-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and diverse biological activities. The presence of an aminomethyl group and a methanamine moiety further enhances its reactivity and functional versatility.

The synthesis of 1-{1-3-(aminomethyl)phenyl-1H-1,2,3-triazol-4-yl}methanamine typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a well-established method in click chemistry. This reaction is highly efficient and selective, making it an ideal choice for the preparation of complex molecules with high purity and yield. The CuAAC reaction not only facilitates the formation of the triazole ring but also allows for the introduction of various functional groups, thereby expanding the scope of potential applications.

Recent studies have highlighted the biological activities of 1-{1-3-(aminomethyl)phenyl-1H-1,2,3-triazol-4-yl}methanamine. One notable area of research is its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or host cell pathways.

In addition to its antiviral properties, 1-{1-3-(aminomethyl)phenyl-1H-1,2,3-triazol-4-yl}methanamine has shown promise in cancer research. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activity of kinases such as AKT and ERK, which are often overactive in cancer cells. These findings suggest that 1-{1-3-(aminomethyl)phenyl-1H-1,2,3-triazol-4-yl}methanamine could be a valuable lead compound for the development of novel anticancer therapies.

The pharmacokinetic properties of 1-{1-3-(aminomethyl)phenyl-1H-1,2,3-triazol-4-yl}methanamine have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life in vivo, making it suitable for both acute and chronic treatment regimens. Furthermore, its low toxicity profile in animal models suggests that it may have a wide therapeutic window.

In terms of clinical applications, 1-{1-3-(aminomethyl)phenyl-1H-1,2,3-triazol-4-yl}methanamine is currently being evaluated in preclinical trials for various indications. Early results from these trials are promising and indicate that this compound could be a viable candidate for further clinical development. The combination of its unique chemical structure and diverse biological activities makes it an attractive target for drug discovery and development efforts.

To summarize, 1-{1-3-(aminomethyl)phenyl-1H-1,2,3-triazol-4-y l}methanamine (CAS No. 2639463 -64 -0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its synthesis via CuAAC reaction ensures high purity and yield, while its biological activities as an antiviral agent and anticancer drug make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of pharmaceutical science.